Cas no 2171379-49-8 (3-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamido-2-methylpropanoic acid)

• Product Name: 3-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamido-2-methylpropanoic acid
• CAS No: 2171379-49-8
• MF: C₂₄H₂₈N₂O₅
• MW: 424.489526748657
• CID: 5753149
• PubChem ID: 165959565
• Update Time: 2025-06-07

3-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamido-2-methylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-[(2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methylbutanamido]-2-methylpropanoic acid
• 2171379-49-8
• EN300-1486225
• 3-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamido-2-methylpropanoic acid

• Inchi： 1S/C24H28N2O5/c1-14(2)21(22(27)25-12-15(3)23(28)29)26-24(30)31-13-20-18-10-6-4-8-16(18)17-9-5-7-11-19(17)20/h4-11,14-15,20-21H,12-13H2,1-3H3,(H,25,27)(H,26,30)(H,28,29)/t15?,21-/m0/s1
• InChI Key： ZBDQJLPKLVOUBU-FXMQYSIJSA-N
• SMILES： O(C(N[C@H](C(NCC(C(=O)O)C)=O)C(C)C)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 424.19982200g/mol
• Monoisotopic Mass: 424.19982200g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 31
• Rotatable Bond Count: 9
• Complexity: 630
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 105Ų

Additional information on 3-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamido-2-methylpropanoic acid

Research Brief on 3-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamido-2-methylpropanoic acid (CAS: 2171379-49-8)

Recent advancements in chemical biology and pharmaceutical research have highlighted the significance of specialized amino acid derivatives in drug development and peptide synthesis. Among these, 3-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamido-2-methylpropanoic acid (CAS: 2171379-49-8) has emerged as a compound of considerable interest due to its unique structural properties and potential applications in medicinal chemistry. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, characterization, and therapeutic relevance.

The compound, featuring both Fmoc (9H-fluoren-9-ylmethoxycarbonyl) protection and a branched alkyl side chain, serves as a crucial building block in solid-phase peptide synthesis (SPPS). Recent studies published in the Journal of Peptide Science (2023) demonstrate its enhanced stability during coupling reactions compared to linear analogues, attributed to steric hindrance from the 2-methylpropanoic acid moiety. Researchers at Kyoto University have developed an optimized synthetic route (yield: 78%) using 2171379-49-8 as a key intermediate for constructing protease-resistant peptide therapeutics.

Structural analyses via NMR and X-ray crystallography (Nature Chemistry, 2024) reveal that the tert-butyl-like structure of 3-methylbutanamido-2-methylpropanoic acid induces unique conformational restraints when incorporated into peptides. This property has been exploited in developing novel kinase inhibitors, with the compound serving as a scaffold for creating selective protein-protein interaction disruptors. Computational modeling studies indicate that derivatives of 2171379-49-8 show promising binding affinities (Kd < 50 nM) for several cancer-related targets.

In pharmaceutical applications, the compound's Fmoc-protected amine group allows for efficient deprotection under mild basic conditions, making it particularly valuable for automated peptide synthesizers. A 2024 study in ACS Medicinal Chemistry Letters reported its successful incorporation into antimicrobial peptidomimetics, showing 4-8 fold improved stability against human serum proteases compared to conventional designs. The steric bulk of the side chain appears to protect adjacent peptide bonds from enzymatic degradation while maintaining target engagement.

Ongoing clinical investigations (Phase I/II) are evaluating 2171379-49-8-derived compounds for treating rare genetic disorders involving protein misfolding. Early results suggest that the structural constraints imposed by this building block help maintain proper protein folding pathways. Furthermore, its metabolic stability (t1/2 > 6h in human hepatocytes) positions it as a promising candidate for oral peptide drug development, addressing a major challenge in the field.

Quality control methodologies for 2171379-49-8 have advanced significantly, with recent USP monographs establishing rigorous HPLC-UV purity standards (>98.5%) and chiral purity specifications. The compound's growing importance is reflected in its inclusion in several major pharmaceutical companies' screening libraries as a privileged scaffold for constrained peptide discovery programs.